Cas no 1557217-65-8 (1,3-dimethyl-1H-pyrazole-4-carbothioamide)

• Product Name: 1,3-dimethyl-1H-pyrazole-4-carbothioamide
• CAS No: 1557217-65-8
• MF: C₆H₉N₃S
• MW: 155.220759153366
• CID: 6329228
• PubChem ID: 83091062
• Update Time: 2024-01-11

1,3-dimethyl-1H-pyrazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-1H-pyrazole-4-carbothioamide
• EN300-1842836
• AKOS021412354
• 1557217-65-8

• Inchi： 1S/C6H9N3S/c1-4-5(6(7)10)3-9(2)8-4/h3H,1-2H3,(H2,7,10)
• InChI Key： FOJPETOCLYLETA-UHFFFAOYSA-N
• SMILES： S=C(C1=CN(C)N=C1C)N

Computed Properties

• Exact Mass: 155.05171847g/mol
• Monoisotopic Mass: 155.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles